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Compound of Interest

Compound Name: Pentyl acetate

Cat. No.: B166345

An in-depth analysis for researchers, scientists, and drug development professionals on the
structural and physicochemical properties of pentyl acetate, a common ester with a notable
absence of a publicly documented crystal structure.

Introduction

Pentyl acetate, also known as amyl acetate, is an organic ester with the chemical formula
C7H1402.[1][2] It is a colorless liquid at room temperature, recognized for its characteristic
banana-like scent.[1][2][3] This compound is a condensation product of acetic acid and 1-
pentanol.[1] While extensively used as a solvent in various industries and as a flavoring and
fragrance agent, its solid-state and crystallographic properties are not well-documented in
publicly accessible literature.[4][5] This guide provides a comprehensive summary of the known
physicochemical properties of pentyl acetate and addresses the current void in
crystallographic data.

Physicochemical Properties

Pentyl acetate is characterized by its liquid state under standard conditions, with a melting
point well below freezing.[6][7] Its physical and chemical characteristics are crucial for its
applications, particularly its solvent properties which are attributed to its relatively nonpolar
nature.[8]

Table 1: Physicochemical Data of Pentyl Acetate
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Property Value Source
Molecular Formula C7H1402 [1112]
Molecular Weight 130.19 g/mol [1]
Appearance Colorless liquid [11[2]
Odor Banana-like [11121[3]
Melting Point -70.8 °C [6][7]
Boiling Point 149 °C [1107]
Density 0.876 g/cm? [1]
Water Solubility 1.7 mg/mL at 20 °C [6]

logP (Octanol/Water Partition
o 2.30 [6]
Coefficient)

Crystal Structure: An Unresolved Matter

A thorough search of scientific databases reveals a lack of publicly available, experimentally
determined crystal structure data for pentyl acetate. The substance's low melting point of -70.8
°C necessitates cryogenic conditions for any potential crystallization and subsequent X-ray
diffraction analysis.[6] While computational models and 3D structures for molecular dynamics
and docking simulations may exist, as suggested by a failed request for "X-Ray - Docking
Files" from one database, these are not substitutes for a determined crystal structure.[9]

The absence of a crystal structure in the literature prevents a detailed discussion of its unit cell,
space group, and other crystallographic parameters.

Experimental Protocols

Due to the lack of a reported crystal structure for pentyl acetate, no established and cited
experimental protocols for its crystallization and single-crystal X-ray diffraction are available.

A hypothetical workflow for determining the crystal structure of a low-melting-point compound
like pentyl acetate would involve in-situ crystallization on a diffractometer.
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Hypothetical Workflow for Low-Temperature Crystallography
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A hypothetical workflow for determining the crystal structure of pentyl acetate.
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Conclusion

While pentyl acetate is a well-characterized liquid with numerous industrial applications, its
solid-state crystal structure remains undetermined or, at the very least, is not publicly available.
The data presented herein summarizes its key physicochemical properties. Future research
involving low-temperature crystallography would be necessary to elucidate the solid-state
packing and intermolecular interactions of this simple yet important ester. The lack of a defined
crystal structure and any associated biological signaling pathways in the provided search
results precludes the creation of further detailed diagrams as per the initial request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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